N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide

• IUPAC Name: N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H13N3O3S/c19-22(20,13-9-5-2-6-10-13)16-11-14-17-15(18-21-14)12-7-3-1-4-8-12/h1-10,16H,11H2
• InChI Key: IUYGRDYMVXAMPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it an attractive candidate for use in laboratory experiments. In

Mechanism of Action

The mechanism of action of N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide involves the inhibition of certain enzymes and proteins that are involved in inflammation, cancer, and bacterial infections. This compound has been found to inhibit the production of inflammatory cytokines and chemokines, which are involved in the immune response. It has also been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation, as well as the growth of bacterial cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. It has also been found to have anti-cancer effects, which may be useful in the treatment of various types of cancer. Additionally, it has been found to have anti-bacterial effects, which may be useful in the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has several advantages for use in laboratory experiments. It has been found to be relatively stable and easy to handle, making it a good candidate for use in experiments that require a stable compound. It has also been found to be relatively non-toxic, which is important for experiments that involve living organisms. However, one limitation of this compound is that it may not be effective in all types of experiments, and its effects may vary depending on the specific conditions of the experiment.

Future Directions

There are several future directions for research on N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide. One direction is to further explore its anti-inflammatory properties, and to investigate its potential use in the treatment of inflammatory diseases. Another direction is to investigate its anti-cancer properties, and to explore its potential use in the treatment of various types of cancer. Additionally, further research is needed to determine the optimal conditions for using this compound in laboratory experiments, and to investigate its potential use in other areas of scientific research.

Scientific Research Applications

N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has been studied for its potential applications in scientific research. It has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been used in various experiments to study the effects of inflammation, cancer, and bacterial infections on different cell types.